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Compound of Interest

Compound Name: Antitumor agent-120

Cat. No.: B2600699

For Researchers, Scientists, and Drug Development Professionals
Introduction

Antitumor agent-120 (CAS No. 948901-10-8) is a flavonoid compound isolated from the
Kudzu root.[1][2] Flavonoids are a class of polyphenolic compounds widely found in plants and
are of significant interest in cancer research due to their potential antitumor activities.[3][4]
Proper preparation of stock solutions is critical for accurate and reproducible experimental
results in both in vitro and in vivo studies. These application notes provide a detailed protocol
for the preparation, storage, and handling of Antitumor agent-120 stock solutions.

It is important to note that another compound referred to as "Anticancer agent 120" (CAS No.
2928614-22-4), an N-acylated ciprofloxacin analogue, also exists. This protocol specifically
addresses the flavonoid compound, Antitumor agent-120 (CAS No. 948901-10-8).
Researchers should verify the specific compound being used.

Quantitative Data Summary

The following table summarizes the key quantitative data for Antitumor agent-120.
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Parameter Value Source
Molecular Weight 296.32 g/mol [5]

CAS Number 948901-10-8 [1]I2]
Appearance White to off-white solid [5]
Solubility in DMSO 100 mg/mL (337.47 mM) [5]
Storage of Solid 4°C, stored under nitrogen [5]

-80°C for up to 6 months;
Stock Solution Storage -20°C for up to 1 month (stored

under nitrogen)

[1]5]

>50 uM for LNCaP and PC3

In Vitro Activity (IC50)
cancer cells

[1](2]

Experimental Protocols
Safety Precautions

A specific Safety Data Sheet (SDS) for Antitumor agent-120 (CAS 948901-10-8) was not
readily available. However, as with any chemical compound, appropriate safety measures

should be taken.

o Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves.

» Handling: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to avoid inhalation of dust. Avoid contact with skin and eyes.

» Disposal: Dispose of the compound and any contaminated materials in accordance with

institutional and local regulations.

Materials and Equipment

e Antitumor agent-120 (solid powder)

o Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade
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Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Optional: Ultrasonic bath

Stock Solution Preparation Protocol (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for in vitro studies.

» Pre-weighing Preparation: Before weighing, ensure the Antitumor agent-120 powder has
equilibrated to room temperature to prevent condensation.

e Weighing: Carefully weigh out 1 mg of Antitumor agent-120 powder on an analytical
balance and transfer it to a sterile microcentrifuge tube.

e Solvent Addition: Calculate the required volume of DMSO to achieve a 10 mM concentration.

o Calculation: Volume (L) = Mass (g) / (Molar Concentration (mol/L) * Molecular Weight (
g/mol))

o For 1 mg: Volume (L) =0.001 g/ (0.010 mol/L * 296.32 g/mol ) = 0.00033747 L = 337.5 uL

o Add 337.5 pL of anhydrous DMSO to the microcentrifuge tube containing the 1 mg of
Antitumor agent-120.

o Dissolution:

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

o For compounds that are difficult to dissolve, brief sonication in an ultrasonic water bath
may be necessary.[5] It is recommended to use newly opened DMSO as it is hygroscopic,
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and water absorption can affect solubility.[5]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile cryovials.[1][5]

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1][5] It is recommended to store under nitrogen.[1][5]

Working Solution Preparation

For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell
culture medium to the final desired concentration. It is crucial to keep the final DMSO

concentration in the culture medium low (typically below 0.1% to 0.5%) to avoid solvent-
induced cytotoxicity.

Signaling Pathways and Experimental Workflows
Workflow for Stock Solution Preparation
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Figure 1: Workflow for Antitumor Agent-120 Stock Solution Preparation

Click to download full resolution via product page

Caption: Workflow for Antitumor Agent-120 Stock Solution Preparation.
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Application Guidelines

¢ In Vitro Studies: Based on the provided IC50 of >50 uM for LNCaP and PC3 cells, initial
experiments could explore a concentration range from low micromolar (e.g., 1-10 uM) up to
100 pM to determine the dose-response effect on the cell line of interest.[1][2] The working
concentrations for other flavonoids in cell culture have been reported in the range of 2-30
UM,

 In Vivo Studies: For animal studies, the stock solution may need to be formulated in a vehicle
suitable for the chosen route of administration. This may involve further dilution in solvents
such as a mixture of DMSO, PEG300, Tween 80, and saline. The dosage will need to be
determined empirically, but typical doses for flavonoids like quercetin in mice have been
around 10 mg/kg/day.

Disclaimer: This document is intended for research use only. The provided protocols and
information are based on publicly available data and should be adapted and validated by the
end-user for their specific experimental needs. Always adhere to your institution's safety
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2600699#how-to-prepare-antitumor-agent-120-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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